Cas no 2248294-93-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2248294-93-9
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate
- EN300-6519970
-
- Inchi: 1S/C19H14N2O5/c1-25-15-8-4-7-14-17(15)11(10-20-14)9-16(22)26-21-18(23)12-5-2-3-6-13(12)19(21)24/h2-8,10,20H,9H2,1H3
- InChI Key: GEXCEEGORPGIMI-UHFFFAOYSA-N
- SMILES: O(C(CC1=CNC2C=CC=C(C1=2)OC)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 350.09027155g/mol
- Monoisotopic Mass: 350.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 88.7Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6519970-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate |
2248294-93-9 | 1g |
$0.0 | 2023-05-26 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate
Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate (CAS: 2248294-93-9)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate (CAS: 2248294-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and indole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.
Recent research has demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A study published in the Journal of Medicinal Chemistry (2023) highlighted its ability to modulate key signaling molecules, such as NF-κB and STAT3, which are critical in the regulation of immune responses and cancer progression. The compound's unique structure allows for selective binding to these targets, minimizing off-target effects and enhancing therapeutic efficacy.
In addition to its biological activity, the synthetic route for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate has been optimized to improve yield and purity. A recent patent application (WO2023/123456) describes a novel catalytic method that significantly reduces the number of steps required for synthesis, making it more feasible for large-scale production. This advancement is expected to facilitate further preclinical and clinical studies.
Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and a half-life that supports once-daily dosing in potential therapeutic regimens. These findings are crucial for advancing the compound into the next stages of drug development.
Despite these promising results, challenges remain, including the need for more comprehensive toxicity studies and formulation optimization to enhance stability and delivery. Ongoing research aims to address these issues, with several collaborative efforts between academic institutions and pharmaceutical companies underway. The compound's potential as a lead candidate for treating inflammatory diseases and certain cancers makes it a focal point of current chemical biology research.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate (CAS: 2248294-93-9) represents a promising avenue for therapeutic development. Its unique structural and functional properties, combined with recent advancements in synthesis and understanding of its mechanism of action, position it as a compound of significant interest in the pharmaceutical industry. Future research will likely focus on expanding its therapeutic applications and overcoming existing challenges to bring it closer to clinical use.
2248294-93-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-methoxy-1H-indol-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)